Cas no 70661-09-5 (N-[2-(2-oxopropoxy)phenyl]acetamide)

• Product Name: N-[2-(2-oxopropoxy)phenyl]acetamide
• CAS No: 70661-09-5
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 975460
• PubChem ID: 296027
• Update Time: 2025-04-19

N-[2-(2-oxopropoxy)phenyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-oxopropoxy)phenyl]acetamide
• NSC165804
• DTXSID10304440
• 70661-09-5
• NSC-165804
• AKOS008909106

• Inchi： 1S/C11H13NO3/c1-8(13)7-15-11-6-4-3-5-10(11)12-9(2)14/h3-6H,7H2,1-2H3,(H,12,14)
• InChI Key： NXGSIEONLLIEDG-UHFFFAOYSA-N
• SMILES： O(CC(C)=O)C1C=CC=CC=1NC(C)=O

Computed Properties

• Exact Mass: 207.08959
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4